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Compound of Interest

Compound Name: Granuliberin R

Cat. No.: B1593330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Granuliberin R is a peptide known for its potent mast cell degranulating activity. Originating

from the skin of the frog Rana rugosa, this peptide is a valuable tool for researchers studying

inflammatory responses, allergy, and the mechanisms of mast cell activation. Proper

preparation of Granuliberin R solutions is critical for obtaining reliable and reproducible results

in cell culture experiments. These application notes provide detailed protocols for the

solubilization, storage, and use of Granuliberin R, along with a summary of its key properties

and a proposed signaling pathway.

Quantitative Data Summary
For ease of reference, the key quantitative data for Granuliberin R are summarized in the

table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1593330?utm_src=pdf-interest
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆₉H₁₀₃N₁₉O₁₄ Vendor Data

Molecular Weight 1422.7 g/mol Vendor Data

Amino Acid Sequence
H-Phe-Gly-Phe-Leu-Pro-Ile-

Tyr-Arg-Arg-Pro-Ala-Ser-NH₂
Vendor Data

Appearance Lyophilized white powder Vendor Data

Solubility
- Distilled Water: up to 2

mg/mL
Vendor Data

- DMSO and Acetonitrile can

also be used.
Vendor Data

Purity (by HPLC) >95% Vendor Data

Experimental Protocols
Reconstitution of Lyophilized Granuliberin R
Objective: To prepare a stock solution of Granuliberin R from a lyophilized powder.

Materials:

Lyophilized Granuliberin R peptide

Sterile, nuclease-free distilled water or sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Pre-equilibration: Before opening, allow the vial of lyophilized Granuliberin R to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation from forming on

the peptide.
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Solvent Selection:

For aqueous-based cell culture media, it is recommended to reconstitute Granuliberin R
in sterile, nuclease-free distilled water.

If higher concentrations are required or if the peptide proves difficult to dissolve in water,

DMSO can be used as a solvent. Note that high concentrations of DMSO can be toxic to

cells, so the final concentration in the cell culture medium should typically be kept below

0.5%.

Reconstitution:

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully open the vial and add the calculated volume of sterile solvent to achieve the

desired stock solution concentration (e.g., 1 mg/mL).

To prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

Gently vortex or pipette the solution up and down to ensure the peptide is completely

dissolved. Avoid vigorous shaking, which can cause peptide degradation.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene microcentrifuge tubes. This minimizes waste and prevents degradation from

repeated freeze-thaw cycles.

Short-term storage (up to 5 days): Store the aqueous stock solution at 4°C.

Long-term storage (up to 3 months): Store aqueous or DMSO stock solutions at -20°C.

For longer-term storage, -80°C is recommended.

Preparation of Working Solutions for Cell Culture
Objective: To dilute the Granuliberin R stock solution to the final working concentration in cell

culture medium.
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Materials:

Granuliberin R stock solution (e.g., 1 mg/mL)

Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required

for the specific cell line.

Sterile serological pipettes and micropipette tips.

Protocol:

Thawing: If the stock solution is frozen, thaw it rapidly in a 37°C water bath until just thawed.

Keep it on ice during use.

Calculation of Dilution: Determine the final desired working concentration of Granuliberin R
for your experiment. While the optimal concentration should be determined empirically for

each cell type and assay, a starting range of 1-50 µM is often used for mast cell

degranulating peptides like substance P.[1]

Example Calculation for a 10 µM working solution from a 1 mg/mL stock:

Molecular Weight (MW) of Granuliberin R = 1422.7 g/mol

Molarity of 1 mg/mL stock solution = (1 g/L) / (1422.7 g/mol ) = 0.000702 M = 702 µM

Using the C1V1 = C2V2 formula:

C1 = 702 µM (stock concentration)

V1 = Volume of stock solution to add (unknown)

C2 = 10 µM (desired final concentration)

V2 = Final volume of cell culture medium (e.g., 1 mL)

V1 = (C2 * V2) / C1 = (10 µM * 1 mL) / 702 µM ≈ 0.0142 mL or 14.2 µL

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229441/
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therefore, add 14.2 µL of the 1 mg/mL Granuliberin R stock solution to 985.8 µL of cell

culture medium to get a final volume of 1 mL with a 10 µM concentration.

Preparation: In a sterile tube, add the calculated volume of the Granuliberin R stock solution

to the appropriate volume of pre-warmed cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Application to Cells: Add the prepared working solution to your cell cultures as per your

experimental design. Ensure even distribution by gently swirling the culture plate or flask.

Mandatory Visualizations
Experimental Workflow for Granuliberin R Solution
Preparation
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Stock Solution Preparation

Working Solution Preparation

Start: Lyophilized Granuliberin R

Equilibrate vial to Room Temperature

Centrifuge vial briefly

Add sterile Water or DMSO

Dissolve by gentle vortexing/pipetting

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw stock solution

Calculate required volume for final concentration

Add stock to pre-warmed cell culture medium

Mix gently

Apply to cell culture

Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Granuliberin R stock and working solutions.
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Proposed Signaling Pathway for Granuliberin R-Induced
Mast Cell Degranulation
Disclaimer: The specific signaling pathway for Granuliberin R has not been fully elucidated.

The following diagram represents a proposed pathway based on the known mechanisms of

other mast cell degranulating peptides that act via G protein-coupled receptors.
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Granuliberin R
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Caption: Proposed signaling cascade for Granuliberin R in mast cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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